Cas no 1418287-34-9 (1-tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate
• CAS No: 1418287-34-9
• MF: C₁₄H₁₅ClN₂O₄
• MW: 310.732902765274
• MDL: MFCD23703283
• CID: 4597727
• Update Time: 2025-05-23

1-tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate

• MDL： MFCD23703283
• Inchi： 1S/C14H15ClN2O4/c1-14(2,3)21-13(19)17-9-5-6-16-11(15)8(9)7-10(17)12(18)20-4/h5-7H,1-4H3
• InChI Key： QOJGQNHTEGTDTR-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2N(C(OC(C)(C)C)=O)C(C(OC)=O)=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate

1-Tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate: A Comprehensive Overview

The compound 1-tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate (CAS No. 1418287-34-9) is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyrrolopyridines, which are heterocyclic compounds combining pyrrole and pyridine moieties. The presence of substituents such as tert-butyl, methyl, and chloro groups introduces functional diversity, making it a subject of interest in both academic and industrial research.

Pyrrolo[3,2-c]pyridine is a bicyclic structure that has gained attention due to its potential as a scaffold for drug discovery. The substitution pattern in 1-tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate allows for fine-tuning of physicochemical properties such as solubility, stability, and bioavailability. Recent studies have explored the synthesis of similar compounds using advanced methodologies like microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have significantly improved the efficiency and scalability of producing such complex molecules.

The dicarboxylate group in this compound adds versatility to its potential applications. For instance, dicarboxylic acids are often used as building blocks in polymer chemistry or as intermediates in the synthesis of more complex molecules. In the context of pharmaceuticals, the dicarboxylate moiety can serve as a site for further functionalization or conjugation with other bioactive agents. Researchers have demonstrated that modifying such groups can enhance the pharmacokinetic profiles of drugs, making them more effective in targeting specific diseases.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and molecular interactions of 1-tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate. Quantum mechanical calculations have provided insights into its electronic structure, which is crucial for understanding its reactivity and potential applications in optoelectronic materials or sensors. Additionally, molecular dynamics simulations have shed light on its conformational flexibility and stability under various conditions.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes or receptors. For example, studies have indicated that it may exhibit inhibitory effects on certain kinases or act as a modulator of ion channels. These findings underscore its potential as a lead compound in drug development programs aimed at treating conditions such as cancer or neurodegenerative diseases.

The synthesis of 1-tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the pyrrolopyridine core through cyclization reactions followed by selective substitution to introduce the desired functional groups. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the identity and purity of this compound. These tools are essential for ensuring quality control during both laboratory-scale synthesis and potential large-scale manufacturing processes.

In conclusion, 1-tert-butyl 2-methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-1,2-dicarboxylate represents a valuable addition to the arsenal of advanced organic molecules with diverse applications across multiple disciplines. Its unique structure and functional groups make it a compelling candidate for further exploration in both basic research and applied development.